Cas no 61776-73-6 (Propanoic acid, 2-phenoxy-, carboxymethyl ester)

• Product Name: Propanoic acid, 2-phenoxy-, carboxymethyl ester
• CAS No: 61776-73-6
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 390726
• PubChem ID: 71373947
• Update Time: 2025-04-19

Propanoic acid, 2-phenoxy-, carboxymethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-phenoxy-, carboxymethyl ester
• 2-(2-phenoxypropanoyloxy)acetic acid
• DTXSID60796750
• 61776-73-6
• [(2-Phenoxypropanoyl)oxy]acetic acid

• Inchi： 1S/C11H12O5/c1-8(11(14)15-7-10(12)13)16-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)
• InChI Key： NEPFYQOCRSCOSR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(=O)OCC(=O)O)C

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.8Ų